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Compound of Interest

Compound Name: Isopropyl methyl sulfide

Cat. No.: B074500

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the fundamental physicochemical properties
of isopropyl methyl sulfide, with a focus on its molecular weight. Detailed methodologies for
its determination are presented, alongside structured data and visual workflows to support
advanced research and development applications.

Physicochemical Data Summary

Isopropyl methyl sulfide, also known as 2-(methylthio)propane, is an organosulfur compound
with the chemical formula C4H10S.[1][2][3][4][5][6] Its molecular and physical properties are
summarized below.

Table 1: Molecular and Physical Properties of Isopropyl Methyl Sulfide
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Property Value Source
Molecular Formula C4H10S [LI12][31[4115]116]
Molecular Weight 90.19 g/mol [5]
Monoisotopic Mass 90.05032149 Da [5]

CAS Number 1551-21-9 [11[2]1141[5][6]
Appearance Colorless Liquid [1]

Boiling Point 82.5°C at 760 mmHg [4]

Density 0.828 g/cm? [4]

Molecular Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The chemical formula for isopropyl methyl sulfide is C4H10S.

Table 2: Atomic Composition and Molecular Weight Calculation

Atomic Weight  Total Weight (

Element Symbol Count

(g/mol) g/mol )
Carbon C 4 12.011 48.044
Hydrogen H 10 1.008 10.080
Sulfur S 1 32.06 32.060
Total 90.184

Note: The slight discrepancy between the calculated molecular weight and the value from
PubChem (90.19 g/mol ) is due to rounding of atomic weights.

Experimental Determination of Molecular Weight

A standard and highly accurate method for determining the molecular weight of a volatile
organic compound like isopropyl methyl sulfide is through Gas Chromatography-Mass
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Spectrometry (GC-MS).

Experimental Protocol: GC-MS Analysis

Obijective: To determine the molecular weight of a pure sample of isopropyl methyl sulfide.

Materials:

Isopropyl methyl sulfide (purity >97.0%)

Helium gas (carrier gas), high purity

Methanol (solvent), HPLC grade

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Syringe for sample injection
Methodology:

o Sample Preparation: A dilute solution of isopropyl methyl sulfide is prepared by dissolving
1 pL of the compound in 1 mL of methanol.

e GC-MS Instrument Setup:

o Gas Chromatograph:

Injector Temperature: 250°C

Column: DB-5ms (or equivalent), 30 m x 0.25 mm x 0.25 pum

Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, then ramp
to 250°C at a rate of 10°C/min.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

o Mass Spectrometer:

» |onization Mode: Electron lonization (EIl) at 70 eV

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b074500?utm_src=pdf-body
https://www.benchchem.com/product/b074500?utm_src=pdf-body
https://www.benchchem.com/product/b074500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Mass Range: m/z 35-500
= |on Source Temperature: 230°C

» Transfer Line Temperature: 280°C

 Injection: 1 pL of the prepared sample is injected into the GC.

o Data Acquisition: The sample is vaporized and separated by the gas chromatograph. The
separated components then enter the mass spectrometer, where they are ionized,
fragmented, and detected.

o Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion peak
(M+). The mass-to-charge ratio (m/z) of this peak corresponds to the molecular weight of the
compound.

Visual Representations
Logical Workflow for Molecular Weight Determination
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Sample Preparation
(Isopropyl Methyl Sulfide in Methanol)
(GC—MS Analysis)
Data Acquisition
(Mass Spectrum)

Data Analysis
(Identify Molecular lon Peak)

Result: Molecular Weight

Click to download full resolution via product page

Caption: Workflow for determining the molecular weight of isopropyl methyl sulfide.

Signaling Pathway (Hypothetical)

As isopropyl methyl sulfide is not typically involved in biological signaling, a hypothetical
pathway is presented for illustrative purposes, demonstrating its potential interaction in a
metabolic context.

- Metabolism Enzyme A - Activation
Isopropyl Methyl Sulfide (e.g., Sulfoxidase) Metabolite X Downstream Cellular Response
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Caption: Hypothetical metabolic pathway involving isopropyl methyl sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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